Cas no 1218459-70-1 (1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid)

• Product Name: 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid
• CAS No: 1218459-70-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD11648761
• CID: 5683084
• PubChem ID: 43355989
• Update Time: 2025-05-21

1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 1-(2-cyclopropylacetyl)-
• 1218459-70-1
• AKOS009367232
• EN300-25712511
• 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid

• MDL： MFCD11648761
• Inchi： 1S/C11H17NO3/c13-10(7-8-4-5-8)12-6-2-1-3-9(12)11(14)15/h8-9H,1-7H2,(H,14,15)
• InChI Key： MJJORWCAKRMUJD-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 421.7±38.0 °C(Predicted)
• pka: 3.69±0.20(Predicted)

Additional information on 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid

Recent Advances in the Study of 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid (CAS: 1218459-70-1)

1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid (CAS: 1218459-70-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylacetyl and piperidine-carboxylic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and improve scalability. The compound's structural features, including the cyclopropyl group, contribute to its stability and bioavailability, making it an attractive candidate for further development.

Pharmacological studies have revealed that 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo experiments suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways. These findings highlight its applicability in treating conditions such as autoimmune diseases and chronic inflammation.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in central nervous system (CNS) disorders. The piperidine moiety, a common feature in many CNS-active drugs, suggests that 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid may cross the blood-brain barrier and exert neuroprotective effects. Ongoing studies are investigating its efficacy in models of neurodegenerative diseases like Alzheimer's and Parkinson's.

The compound's mechanism of action is under rigorous investigation. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its inhibitory effects. These computational analyses are complemented by kinetic studies, which aim to elucidate the compound's interaction dynamics with its biological targets.

Despite its promising profile, challenges remain in the development of 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Researchers are also exploring derivatives of the compound to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 1-(2-Cyclopropylacetyl)piperidine-2-carboxylic acid represents a promising avenue for drug discovery. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, pharmacological evaluation, and mechanistic studies will be crucial in unlocking its full therapeutic potential.